![molecular formula C22H23ClN4O4 B5604891 N-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-chloro-5-methoxybenzylidene}-4H-1,2,4-triazol-4-amine](/img/structure/B5604891.png)
N-{4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-chloro-5-methoxybenzylidene}-4H-1,2,4-triazol-4-amine
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Overview
Description
This compound belongs to a class of substances that are derivatives of 1,2,4-triazole. 1,2,4-Triazole derivatives are known for their diverse range of biological activities and applications in various fields of chemistry and pharmacology. Although the specific compound is not directly studied, the general chemical class it belongs to is well-researched.
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives typically involves multi-step chemical processes. For example, one study described the synthesis of similar triazole derivatives from various ester ethoxycarbonylhydrazones with primary amines (Bektaş et al., 2010). Another study outlined the synthesis of N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide, highlighting the complexity of these syntheses (Alotaibi et al., 2018).
Molecular Structure Analysis
The molecular structure of triazole derivatives can be intricate, with the presence of multiple functional groups contributing to their reactivity and properties. For instance, an X-ray diffraction study provided insights into the molecular structure of a related triazole compound (Șahin et al., 2011).
Chemical Reactions and Properties
Triazole derivatives participate in various chemical reactions due to their reactive functional groups. These reactions can include cyclization, condensation, and substitution reactions, as described in multiple studies (Hovsepyan et al., 2014).
Physical Properties Analysis
The physical properties of triazole derivatives, such as solubility, melting point, and crystalline structure, are influenced by their molecular structure. The detailed physical properties of the specific compound are not directly available, but similar compounds exhibit varied physical characteristics depending on their specific functional groups and molecular arrangement.
Chemical Properties Analysis
The chemical properties of 1,2,4-triazole derivatives are largely defined by the presence of the triazole ring and any substituent groups. These properties include reactivity, stability, and the ability to form complexes with metals or other chemical entities. For example, Schiff base compounds derived from triazole have been studied for their ability to coordinate with metal ions (Sancak et al., 2007).
properties
IUPAC Name |
(E)-1-[3-chloro-5-methoxy-4-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN4O4/c1-4-5-16-6-7-19(20(11-16)28-2)30-8-9-31-22-18(23)10-17(12-21(22)29-3)13-26-27-14-24-25-15-27/h4,6-7,10-15H,1,5,8-9H2,2-3H3/b26-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSVFTIQENFWRQJ-LGJNPRDNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2Cl)C=NN3C=NN=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2Cl)/C=N/N3C=NN=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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